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Compound of Interest

Compound Name: Sodium mercaptobenzothiazole

Cat. No.: B8813654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium 2-

mercaptobenzothiazole in various organic solvents. The information is curated for professionals

in research and development who require precise data for formulation, synthesis, and

purification processes. This document presents available quantitative and qualitative solubility

data, outlines a standard experimental protocol for solubility determination, and includes a

visual representation of the experimental workflow.

Introduction to Sodium 2-Mercaptobenzothiazole
Sodium 2-mercaptobenzothiazole is the sodium salt of 2-mercaptobenzothiazole and is utilized

in diverse industrial applications, including as a corrosion inhibitor.[1] Its solubility in different

solvent systems is a critical parameter for its effective application and for the development of

new formulations. The structure of sodium 2-mercaptobenzothiazole is presented below:

Chemical Structure:

Molecular Formula: C₇H₄NNaS₂[2]

Molecular Weight: 189.23 g/mol [3]
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Solubility Data
The solubility of a substance is a fundamental physicochemical property that dictates its

behavior in various media. This section provides a detailed summary of the known solubility of

sodium 2-mercaptobenzothiazole and its protonated form, 2-mercaptobenzothiazole, in a range

of organic solvents.

Sodium 2-Mercaptobenzothiazole
Quantitative solubility data for sodium 2-mercaptobenzothiazole in organic solvents is not

extensively available in the public domain. However, qualitative descriptions and some

quantitative data in aqueous solution have been reported. The available information is

summarized in the table below.

Solvent Temperature (°C) Solubility

Water 20 ≥ 10 g/100 mL[2][4]

Methanol Not Specified Soluble

Ethanol Not Specified Soluble

Acetone Not Specified Soluble

2-Mercaptobenzothiazole (Protonated Form)
The protonated form, 2-mercaptobenzothiazole, exhibits different solubility characteristics due

to its reduced polarity compared to the sodium salt. Extensive research has been conducted on

its solubility in various organic solvents, and the data is presented below. This information is

valuable for understanding the behavior of the parent compound and for processes that may

involve pH adjustments.
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Solvent Temperature (°C) Solubility

Dimethyl Sulfoxide (DMSO) Not Specified 100 mg/mL[5]

Ethanol Not Specified 50 mg/mL[5]

Acetone 25 10.0 g/100 mL[6]

2-Butanone 25 Highly Soluble

1,4-Dioxane 25 Highly Soluble

Ethyl Acetate 25 Soluble

n-Butanol 25 Soluble

n-Propanol 25 Soluble

Isopropanol 25 Soluble

Methanol 25 Soluble

Chloroform 25 Soluble[6][7][8]

Acetonitrile 25 Soluble

Toluene 25 Soluble

Ether 25 1.0 g/100 mL[6]

Benzene 25 1.0 g/100 mL[6][7][8]

Carbon Tetrachloride 25 < 0.2 g/100 mL[6]

Naphtha 25 < 0.5 g/100 mL[6]

Gasoline Not Specified Insoluble[8][9]

*Qualitative descriptions from a study that ranked solubility, with 2-butanone and 1,4-dioxane

showing the highest solubility for 2-mercaptobenzothiazole among the tested solvents.[10]

Experimental Protocol for Solubility Determination
The following section outlines a generalized experimental protocol for determining the

equilibrium solubility of a compound like sodium 2-mercaptobenzothiazole in an organic
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solvent. This method is based on the widely accepted isothermal shake-flask method.

Materials and Equipment
Sodium 2-mercaptobenzothiazole (solid)

Organic solvent of interest (analytical grade)

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or other appropriate analytical instrumentation.

Procedure
Sample Preparation: Accurately weigh an excess amount of solid sodium 2-

mercaptobenzothiazole and transfer it to a sealed container (e.g., a screw-cap vial).

Solvent Addition: Add a known volume of the organic solvent to the container.

Equilibration: Place the container in a thermostatically controlled shaker set to a constant

temperature. Agitate the mixture for a sufficient period to ensure equilibrium is reached

(typically 24-72 hours). The agitation ensures thorough mixing and facilitates the dissolution

process.

Phase Separation: After the equilibration period, allow the suspension to settle. To ensure

complete separation of the solid and liquid phases, centrifuge the samples at a high speed.

Sample Extraction: Carefully withdraw an aliquot of the supernatant (the clear, saturated

solution) using a syringe.
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Filtration: Immediately filter the aliquot through a syringe filter to remove any remaining solid

particles. This step is crucial to prevent undissolved solids from affecting the concentration

measurement.

Dilution: Accurately dilute the filtered saturated solution with the same organic solvent to a

concentration that falls within the calibration range of the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method, such as

HPLC, to determine the concentration of sodium 2-mercaptobenzothiazole.

Calculation: Calculate the solubility of sodium 2-mercaptobenzothiazole in the organic

solvent, typically expressed in g/100 mL or mol/L, based on the measured concentration and

the dilution factor.

Visualizations
To aid in the understanding of the experimental process, the following diagrams provide a

visual representation of the solubility determination workflow.
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Caption: Workflow for Isothermal Shake-Flask Solubility Determination.
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Caption: Logical Relationship in Solubility Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8813654#solubility-of-sodium-
mercaptobenzothiazole-in-different-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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